Pyridine-decorated carbon nanotubes as a metal-free heterogeneous catalyst for mild CO2 reduction to methanol with hydroboranes†

Catalysis Science & Technology Pub Date: 2017-10-30 DOI: 10.1039/C7CY01772C

Abstract

Pyridine decorated multi-walled carbon nanotubes (NPy-MW) have been successfully employed as a catalyst for the reduction of carbon dioxide to methyl borinate (R2BO–CH3) in the presence of 9-borabicyclo[3.3.1]nonane. NPy-MW represents the first example of a heterogeneous, metal-free and durable catalyst for CO2 hydroboration to methanol. A mechanistic cycle has been proposed on the basis of targeted blank experiments and a quantum chemical study, highlighting the non-innocent role played by the nanotube carrier in the final NPy-MW catalytic performance.

Graphical abstract: Pyridine-decorated carbon nanotubes as a metal-free heterogeneous catalyst for mild CO2 reduction to methanol with hydroboranes
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